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Compound of Interest

Compound Name:
Benzyl ethyl-L-valinate

hydrochloride

Cat. No.: B2492615 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of benzyl ethyl-L-valinate
hydrochloride in dimethyl sulfoxide (DMSO). The information herein is intended to support

research and development activities by providing clear, actionable data and standardized

protocols.

Core Topic: Solubility in DMSO
Benzyl ethyl-L-valinate hydrochloride, a derivative of the amino acid valine, exhibits high

solubility in DMSO. This characteristic is crucial for its application in various in vitro and in vivo

experimental settings, where DMSO is a common solvent for the preparation of stock solutions.

Quantitative Solubility Data
The solubility of benzyl ethyl-L-valinate hydrochloride in DMSO has been determined to be

≥ 100 mg/mL. This indicates that at this concentration, the compound dissolves completely in

DMSO, although the saturation point may be higher.
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Compound Solvent Solubility
Molar
Concentration
(approx.)

Benzyl ethyl-L-

valinate hydrochloride
DMSO ≥ 100 mg/mL ≥ 367.94 mM

Note: The molar concentration is calculated based on the molecular weight of 271.78 g/mol .

The use of fresh, anhydrous (hygroscopic) DMSO is highly recommended, as absorbed

moisture can significantly impact the solubility of the compound.[1][2]

Experimental Protocols
While a specific, detailed experimental report for the solubility determination of benzyl ethyl-L-
valinate hydrochloride is not publicly available, a generalized protocol for preparing a stock

solution in DMSO can be reliably established based on standard laboratory practices.

Protocol: Preparation of a 100 mg/mL Stock Solution in
DMSO
1. Materials and Equipment:

Benzyl ethyl-L-valinate hydrochloride (solid, white to off-white powder)[1][2]
Anhydrous Dimethyl Sulfoxide (DMSO)
Vortex mixer
Sonicator (optional)
Calibrated analytical balance
Appropriate sterile microcentrifuge tubes or vials
Calibrated micropipettes

2. Procedure:

Weighing the Compound: Accurately weigh 10 mg of benzyl ethyl-L-valinate
hydrochloride using an analytical balance and transfer it to a sterile microcentrifuge tube.
Adding the Solvent: Using a calibrated micropipette, add 100 µL of anhydrous DMSO to the
tube containing the compound.
Dissolution:
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Cap the tube securely.
Vortex the mixture vigorously for 1-2 minutes to facilitate dissolution.
Visually inspect the solution to ensure no solid particles remain.
If necessary, sonicate the solution for 5-10 minutes to aid in complete dissolution.

Storage: Once fully dissolved, the stock solution should be stored appropriately. For long-
term storage (up to 6 months), it is recommended to keep the solution at -80°C. For shorter-
term storage (up to 1 month), -20°C is suitable.[1] It is advisable to aliquot the stock solution
into smaller volumes to avoid repeated freeze-thaw cycles.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for preparing a stock solution of benzyl
ethyl-L-valinate hydrochloride in DMSO and its subsequent dilution for use in a typical

biological assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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